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Compound of Interest

Compound Name: (-)-Yomogin

Cat. No.: B12108371 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (-)-Yomogin is a eudesmane-type sesquiterpene lactone isolated from plants of

the Artemisia genus, such as Artemisia princeps and Artemisia iwayomogi.[1] It has

demonstrated various biological activities, including anti-inflammatory and anticancer

properties.[1] Proper preparation of stock solutions is critical for accurate and reproducible

experimental results. These application notes provide detailed protocols for preparing (-)-
Yomogin stock solutions for both in vitro and in vivo studies.

Data Presentation
Table 1: Chemical and Physical Properties of (-)-Yomogin

Property Value

Molecular Formula C₁₅H₁₆O₃

Molecular Weight 244.28 g/mol

Appearance Solid powder

CAS Number 10067-18-2

Table 2: Solubility and Storage of (-)-Yomogin Stock Solutions
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Solvent Solubility
Recommended
Stock
Concentration

Short-Term
Storage (Days
to Weeks)

Long-Term
Storage
(Months to
Years)

DMSO Soluble 10-50 mM 0-4°C -20°C

Ethanol

Expected to be

soluble (based

on extraction

methods)

To be determined

empirically

0-4°C (protect

from

evaporation)

-20°C

2% Tween 80 in

1X Saline

Forms a

suspension for

oral gavage

5 mg/mL (for a 5

mg/kg dose in

mice)

Prepare fresh

before use

Not

recommended

Experimental Protocols
Protocol 1: Preparation of (-)-Yomogin Stock
Solution for In Vitro Cell Culture Experiments
This protocol describes the preparation of a 10 mM stock solution of (-)-Yomogin in dimethyl

sulfoxide (DMSO).

Materials:

(-)-Yomogin powder

Sterile, anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle (-)-Yomogin powder in a chemical fume hood.

Calculation:

To prepare a 10 mM stock solution, the required mass of (-)-Yomogin is calculated using

its molecular weight (244.28 g/mol ).

Mass (mg) = Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x 244.28 g/mol = 2.44

mg

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 2.44 mg of (-)-Yomogin powder into the microcentrifuge tube.

Dissolving:

Add 1 mL of sterile, anhydrous DMSO to the microcentrifuge tube containing the (-)-
Yomogin powder.

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no particulates.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

For short-term storage (up to one week), store the aliquots at 0-4°C.

For long-term storage, store the aliquots at -20°C.

Preparation of Working Solutions:
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When preparing working solutions for cell culture, thaw a stock solution aliquot at room

temperature.

Dilute the stock solution in the cell culture medium to the desired final concentration (e.g.,

0.1-10 µM).

Crucially, ensure the final concentration of DMSO in the cell culture medium does not

exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. Most cell lines can tolerate up to

0.5% DMSO, but it is advisable to test the specific cell line's tolerance.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Protocol 2: Preparation of (-)-Yomogin Formulation
for In Vivo Oral Gavage in Mice
This protocol describes the preparation of a 5 mg/mL suspension of (-)-Yomogin for oral

administration to mice at a dosage of 5 mg/kg.

Materials:

(-)-Yomogin powder

Tween 80

Sterile 1X saline (0.9% NaCl)

Sterile conical tubes (e.g., 15 mL)

Homogenizer or sonicator

Magnetic stirrer and stir bar (optional)

Calibrated analytical balance

Pipettes and sterile tips

Procedure:
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Safety Precautions: Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Vehicle Preparation:

Prepare a 2% (v/v) Tween 80 solution in 1X saline. For example, to make 10 mL of the

vehicle, add 200 µL of Tween 80 to 9.8 mL of sterile 1X saline. Mix well.

Calculation:

The dosage volume is typically around 100 µL per 20 g mouse. To achieve a 5 mg/kg

dose, the concentration of the formulation needs to be calculated.

For a 20 g mouse, the required dose is: 5 mg/kg * 0.02 kg = 0.1 mg.

If administering 100 µL (0.1 mL), the concentration should be: 0.1 mg / 0.1 mL = 1 mg/mL.

Note: A published study successfully used a 5 mg/kg/day dosage by oral gavage,

formulating (-)-Yomogin in 2% Tween 80 in 1X saline.[2] The exact concentration for their

dosing volume was not stated, but 1 mg/mL is a reasonable starting point for a standard

dosing volume.

Weighing and Suspension:

Weigh the required amount of (-)-Yomogin powder. For example, to prepare 10 mL of a 1

mg/mL suspension, weigh 10 mg of (-)-Yomogin.

Place the weighed powder into a sterile conical tube.

Add a small volume of the 2% Tween 80 in saline vehicle (e.g., 1 mL) to the powder to

create a paste.

Gradually add the remaining vehicle while mixing to achieve the final volume of 10 mL.

Homogenization:

To ensure a uniform suspension, homogenize the mixture using a sonicator or a

mechanical homogenizer until no clumps are visible.
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If using a magnetic stirrer, add a sterile stir bar to the tube and stir for an extended period.

Administration and Storage:

This formulation is a suspension and should be mixed well (e.g., by vortexing) immediately

before each administration to ensure uniform dosing.

It is recommended to prepare this formulation fresh before each use. Storage is not

recommended due to the potential for the compound to settle and the physical instability of

the suspension.

Mandatory Visualizations
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Workflow for Preparing (-)-Yomogin Stock Solutions

In Vitro Stock Preparation In Vivo Formulation Preparation
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(e.g., 0.1-10 µM)

Treat Cells

Weigh (-)-Yomogin Powder

Create Suspension

Prepare 2% Tween 80
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Administer via Oral Gavage
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Caption: Workflow for preparing (-)-Yomogin solutions.
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General Signaling Pathway Inhibition by (-)-Yomogin
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Caption: Inhibition of inflammatory pathways by (-)-Yomogin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing (-)-
Yomogin Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12108371#preparing-yomogin-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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